Cas no 13598-36-2 (Phosphorous acid)

• Product Name: Phosphorous acid
• CAS No: 13598-36-2
• MF: H₃O₃P
• MW: 81.9957811832428
• MDL: MFCD00137258
• CID: 49357
• Update Time: 2026-05-14

Phosphorous acid Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid
• Phosphonic acid
• hydrogen phosphonate
• phosphorus(+3) trihydride cation trihydroxide
• Orthophosphorus
• orthophosphorus acid
• Phoenicol
• phosphorus acid
• rac-Phoenicol
• Orthophosphorous acid
• Phosphonsure
• AURORA KA-1076
• ORTHOPHOSPHOROUS
• Phospohorous acid
• O-PHOSPHOROUS ACID
• PhosphorousAcid>98%
• Phosphite aqueous solution

• MDL： MFCD00137258
• Inchi： InChI=1S/H3O3P/c1-4(2)3/h4H,(H2,1,2,3)
• InChI Key： ABLZXFCXXLZCGV-UHFFFAOYSA-N
• SMILES： OP(=O)O

Computed Properties

• Exact Mass: 81.98200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: -0.7

Experimental Properties

• Color/Form: White or light yellow crystals, garlic flavor, easy to deliquescence. [1]
• Density: 1.651 g/mL at 25 °C(lit.)
• Melting Point: 73 ºC
• Boiling Point: 200 ºC
• Flash Point: 200°C
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong bases. Hygroscopic.
• PSA: 81.00000
• LogP: -0.63930
• pka: pK1 1.29; pK2 6.74(at 25℃)
• Merck: 14,7346
• Sensitiveness: Air Sensitive & Hygroscopic
• Solubility: Soluble in water and ethanol. [6]

Phosphorous acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2834 8/PG 3
• WGK Germany：1
• Hazard Category Code： 22-35
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3
• RTECS：SZ6400000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R35

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal phosphonates
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Phosphorous acid

Phosphorous Acid (CAS No. 13598-36-2): A Comprehensive Overview

Phosphorous acid, with the chemical formula H₃PO₃, is a compound of significant interest in the field of chemistry and pharmaceuticals. Its CAS number, CAS No. 13598-36-2, uniquely identifies it in scientific literature and industrial applications. This introduction delves into the properties, applications, and recent research developments surrounding phosphorous acid, highlighting its role in modern science and industry.

Phosphorous acid is an inorganic compound that belongs to the class of phosphoric acids. It is characterized by its ability to act as a reducing agent, chelating agent, and corrosion inhibitor. The compound is white crystalline in appearance and is soluble in water, making it highly versatile for various chemical reactions. Its molecular structure consists of a phosphorus atom bonded to three oxygen atoms and three hydrogen atoms, contributing to its reactivity and functional diversity.

The primary applications of phosphorous acid span across multiple industries. In pharmaceuticals, it is utilized as an intermediate in the synthesis of various drugs and active pharmaceutical ingredients (APIs). Its reducing properties make it valuable in processes that require the transformation of oxidized compounds into their reduced forms. Additionally, phosphorous acid is employed in the production of agrochemicals, where it serves as a component in fertilizers and plant growth regulators.

In industrial settings, phosphorous acid plays a crucial role as a corrosion inhibitor for metals. Its ability to form stable complexes with metal ions helps protect metal surfaces from oxidative degradation, extending the lifespan of industrial equipment and infrastructure. Furthermore, it is used in the treatment of wastewater to remove heavy metals by precipitating them as insoluble compounds.

Recent research has uncovered novel applications of phosphorous acid in nanotechnology and materials science. Studies have demonstrated its effectiveness in synthesizing metal nanoparticles, particularly silver and gold nanoparticles, which have applications in catalysis, electronics, and biomedical imaging. The chelating properties of phosphorous acid facilitate the controlled reduction of metal salts, leading to the formation of uniform nanoparticles with tailored sizes and shapes.

The pharmaceutical industry has also seen significant advancements in the use of phosphorous acid derivatives. Researchers have explored its potential as an anti-inflammatory agent and an antioxidant supplement. Preliminary clinical trials suggest that certain derivatives of phosphorous acid may help modulate inflammatory responses by inhibiting key enzymes involved in the inflammatory cascade. These findings open up new avenues for developing therapeutic agents targeting chronic inflammatory diseases.

In materials science, phosphorous acid has been investigated for its role in enhancing the performance of advanced materials. For instance, it has been used to modify the surface properties of polymers, improving their adhesion to metals and other substrates. This application is particularly relevant in coatings and composite materials where surface chemistry plays a critical role in overall performance.

The environmental impact of phosphorous acid has also been a focus of recent studies. Researchers are exploring its use as a biodegradable alternative to traditional chemical treatments. Unlike some synthetic compounds that persist in the environment for long periods, phosphorous acid readily decomposes into non-toxic products under natural conditions. This characteristic makes it an environmentally friendly choice for industrial processes that require chemical treatments.

The synthesis of phosphorous acid has been optimized through various methods to improve yield and purity. Modern techniques such as hydrothermal synthesis and electrochemical reduction have enabled the production of high-purity phosphorous acid under controlled conditions. These advancements ensure that industrial-scale production meets stringent quality standards required for pharmaceuticals and other high-value applications.

The future prospects for phosphorous acid are promising, with ongoing research uncovering new applications across multiple disciplines. As scientists continue to explore its unique properties, we can expect to see innovative uses emerge in fields ranging from medicine to environmental science. The versatility of this compound makes it a cornerstone material with far-reaching implications for science and industry.